![molecular formula C30H17N3O7 B303024 2-{[3,5-bis(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]amino}benzoic acid](/img/structure/B303024.png)
2-{[3,5-bis(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]amino}benzoic acid
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Overview
Description
2-{[3,5-bis(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]amino}benzoic acid, also known as BIX-01294, is a small molecule inhibitor of histone methyltransferase G9a. The molecule has been extensively studied for its potential use in various scientific research applications.
Mechanism of Action
2-{[3,5-bis(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]amino}benzoic acid inhibits G9a-mediated methylation of histone H3 lysine 9 (H3K9) by binding to the SET domain of G9a. This leads to changes in gene expression, which can have downstream effects on various cellular processes. This compound has also been shown to inhibit the activity of other histone methyltransferases, such as GLP, which has a similar SET domain to G9a.
Biochemical and Physiological Effects:
The inhibition of G9a by this compound has been shown to have various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit the growth of cancer cells, and promote the differentiation of stem cells. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2-{[3,5-bis(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]amino}benzoic acid has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and used in various experimental systems. This compound has also been shown to be specific for G9a and has minimal off-target effects. However, this compound has some limitations as well. It has low solubility in aqueous solutions, which can limit its use in certain experimental systems. This compound can also be toxic at high concentrations, which can limit its use in some cell-based assays.
Future Directions
There are several future directions for the study of 2-{[3,5-bis(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]amino}benzoic acid. One direction is to develop more potent and selective inhibitors of G9a and other histone methyltransferases. Another direction is to study the downstream effects of G9a inhibition on various cellular processes, such as cell differentiation and apoptosis. This compound can also be used in combination with other drugs to enhance its therapeutic potential. Finally, the use of this compound in animal models of disease can provide valuable insights into its potential use in human diseases.
Synthesis Methods
The synthesis of 2-{[3,5-bis(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]amino}benzoic acid involves a multi-step process that starts with the preparation of 3,5-bis(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid. This intermediate is then reacted with 3-aminobenzoic acid to obtain this compound. The synthesis of this compound has been optimized to achieve high yields and purity.
Scientific Research Applications
2-{[3,5-bis(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]amino}benzoic acid has been extensively studied for its potential use in various scientific research applications. One of the major applications of this compound is in the field of epigenetics. This compound is a potent inhibitor of G9a, which is a histone methyltransferase that plays a critical role in epigenetic regulation. This compound has been shown to inhibit G9a-mediated methylation of histone H3 lysine 9 (H3K9), which leads to changes in gene expression. This compound has also been used in the study of cancer biology, stem cell differentiation, and neurodegenerative diseases.
properties
Molecular Formula |
C30H17N3O7 |
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Molecular Weight |
531.5 g/mol |
IUPAC Name |
2-[[3,5-bis(1,3-dioxoisoindol-2-yl)benzoyl]amino]benzoic acid |
InChI |
InChI=1S/C30H17N3O7/c34-25(31-24-12-6-5-11-23(24)30(39)40)16-13-17(32-26(35)19-7-1-2-8-20(19)27(32)36)15-18(14-16)33-28(37)21-9-3-4-10-22(21)29(33)38/h1-15H,(H,31,34)(H,39,40) |
InChI Key |
YHVBNHBTKIDYJR-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC(=CC(=C3)C(=O)NC4=CC=CC=C4C(=O)O)N5C(=O)C6=CC=CC=C6C5=O |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC(=CC(=C3)C(=O)NC4=CC=CC=C4C(=O)O)N5C(=O)C6=CC=CC=C6C5=O |
Origin of Product |
United States |
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